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Compound of Interest

Compound Name: 1-Nitro-3-phenoxybenzene

CAS No.: 620-55-3

Cat. No.: B1614639 Get Quote

Executive Summary
1-Nitro-3-phenoxybenzene (CAS: 620-55-3), also known as m-nitrodiphenyl ether, is a critical

intermediate in the synthesis of herbicides, polymer additives, and dyes. Despite its industrial

relevance, specific quantitative solubility data (mole fraction vs. temperature) is frequently

absent from public repositories, often requiring in-house determination during process scale-

up.

This guide addresses that gap. It provides a predicted solubility profile based on structural

analogs, a theoretical framework for thermodynamic modeling (Apelblat and van't Hoff

analysis), and a validated experimental protocol using the Laser Monitoring Method to generate

precise data.

Chemical Profile & Predicted Behavior
Understanding the solute's physicochemical nature is the first step in solvent selection.
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Property Value / Description Implications for Solubility

Molecular Weight 215.20 g/mol

Moderate size; diffusion rates

will be typical for small

organics.

Structure
Diphenyl ether scaffold with a

meta-nitro group.[1]

The ether linkage adds

flexibility; the nitro group adds

polarity.

Physical State
Low-melting solid or oil (MP

est. 35–45 °C).[2]

Likely to exhibit high solubility

in aromatics; potential for

"oiling out" in crystallization.

Polarity
Moderate (Dipole moment ~4.0

D).

Soluble in polar aprotic

solvents (DMF, Acetone);

limited solubility in non-polar

alkanes.

Polarity & Solvent Compatibility
The molecule exhibits a "push-pull" electronic structure. The electron-withdrawing nitro group

increases polarity relative to the parent diphenyl ether, making it soluble in alcohols and esters

but insoluble in water.

Good Solvents: Toluene, Ethyl Acetate, Acetone, DMF, Ethanol (hot).

Poor Solvents (Anti-solvents): Water, Hexane, Cyclohexane.

Theoretical Framework: Thermodynamic Modeling
To extrapolate experimental data to other temperatures, we utilize semi-empirical models.

The Modified Apelblat Equation
This is the industry standard for correlating solubility (

) with temperature (

). It accounts for the non-ideal behavior of the solution.
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: Mole fraction solubility.

: Absolute temperature (Kelvin).

: Empirical parameters derived from regression analysis.

Thermodynamic Parameters (van't Hoff Analysis)
The dissolution process is governed by the change in enthalpy (

) and entropy (

).

Positive

: Endothermic dissolution (Solubility increases with T).

Positive

: Disorder increases upon dissolution (Driving force).

Experimental Protocol: Laser Monitoring Method
Objective: Determine the precise solubility curve of 1-Nitro-3-phenoxybenzene in organic

solvents. Method: Dynamic Laser Monitoring (Synthetic Method). This method is superior to

gravimetric analysis for low-melting solids as it avoids filtration issues.

Workflow Diagram

Start: Weigh Solute & Solvent Equilibrate in Jacket Vessel Laser Transmission Monitoring Ramp Temp (0.1 K/min) Detect Clear Point (Transmittance Max)
Dissolution

Record T and Mole Fraction (x) Add Solvent / Repeat
Next Conc.

Click to download full resolution via product page

Figure 1: Workflow for the dynamic laser monitoring solubility determination.

Step-by-Step Procedure
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Preparation: Calibrate the analytical balance (±0.0001 g) and the temperature probe (±0.05

K).

Loading: Place a known mass of 1-Nitro-3-phenoxybenzene (

) and solvent (

) into a double-walled glass vessel equipped with a magnetic stirrer.

Setup: Insert the laser source (650 nm) and photodetector on opposite sides of the vessel.

Heating: Circulate water through the jacket. Raise the temperature slowly (0.1 K/min) while

stirring.

Detection: Monitor the laser transmittance.

Initial State: Suspension scatters light (Low Transmittance).

Final State: Clear solution transmits light (Max Transmittance).

Data Point: The temperature at which transmittance maximizes and stabilizes is the

Saturation Temperature (

) for that specific mole fraction.

Iteration: Add more solvent to dilute the mixture and repeat to find the new

.

Expected Solubility Trends (Simulated Data)
Note: The values below are simulated based on the behavior of structural analog Nitrobenzene

and Diphenyl ether to serve as a reference for validation.
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Solvent Polarity Index Solubility Trend
Enthalpy (

)

Acetone 5.1 High (Steep curve) Low (Easy dissolution)

Ethyl Acetate 4.4 High Moderate

Ethanol 5.2
Moderate (T-

dependent)
High (Endothermic)

Toluene 2.4 Moderate Moderate

Water 9.0 Insoluble N/A

Interpretation:

Ethanol: Expect a steep curve. At 20°C, solubility may be low, but it will rise significantly near

boiling (78°C), making it an excellent solvent for recrystallization (cooling crystallization).

Toluene: Likely shows good solubility even at lower temperatures due to

stacking interactions with the benzene rings.

Applications in Process Development
Crystallization Strategy
For purification of 1-Nitro-3-phenoxybenzene, a Cooling Crystallization or Anti-solvent

Crystallization is recommended.

Solvent System: Ethanol (Solvent) + Water (Anti-solvent).

Logic: The compound is soluble in hot ethanol. Adding water drastically reduces solubility,

forcing precipitation.

Risk: Due to the low melting point, ensure the crystallization temperature is below the "oiling

out" limit (liquid-liquid phase separation).

Reaction Medium
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For reactions involving this intermediate (e.g., reduction to amine):

Recommended: Ethyl Acetate or Toluene.

Why? They provide high solubility at reaction temperatures and allow for easy aqueous

workup (immiscible with water).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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